1,2-O-Dilinoleoyl-3-O-Beta-D-Galactopyranosylracglycerol

• Molecular Formula: C45H78O10
• Molecular Weight: 779.1 g/mol
• InChI: InChI=1S/C45H78O10/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-40(47)52-36-38(37-53-45-44(51)43(50)42(49)39(35-46)55-45)54-41(48)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h11-14,17-20,38-39,42-46,49-51H,3-10,15-16,21-37H2,1-2H3/b13-11-,14-12-,19-17-,20-18-/t38-,39+,42+,43-,44+,45+/m0/s1
• InChIKey: BROOMPUVDPTGEG-WPFDGFPQSA-N

1,2-Dilinoleoyl-MGDG Standard

1,2-O-Dilinoleoyl-3-O-Beta-D-Galactopyranosylracglycerol (CAS 111187-15-6) is a monogalactosyl diacylglycerol (MGDG) class glycolipid, identified in the flower of Magnolia denudata , and also isolated from Chrysanthemum morifolium stems [1]. It consists of a glycerol backbone esterified with two linoleic acid chains (C18:2, omega-6) at the sn-1 and sn-2 positions and a beta-D-galactose sugar moiety attached at the sn-3 position, yielding a molecular formula of C45H78O10 and a molecular weight of approximately 779.1 g/mol . As a galactolipid, it is structurally related to the major lipid constituents of photosynthetic membranes, although its specific double bond configuration (two double bonds per acyl chain) differentiates it from the more prevalent alpha-linolenic acid (C18:3)-containing MGDG variants that dominate chloroplast lipids [2].

Defined glycolipid standard Pure dilinoleoyl-MGDG (>98%) with rac-glycerol backbone – suitable for lipidomics calibration and controlled membrane studies.

Specific linoleoyl (18:2) composition Matches the preferred substrate of MGDG synthase; enables enzyme assay standardization and plant lipid pathway research.

Natural product authenticity Isolated from Magnolia denudata – serves as a chemotaxonomic marker and botanical reference standard.

• [1] Baek NI et al. Glycosyl glycerides from the stems of 'Baekma' cultivar of Chrysanthemum morifolium. J Appl Biol Chem. 2018;61(2):131-134. View Source
• [2] Murakami C et al. Structure and activity relationship of monogalactosyl diacylglycerols. Cancer Lett. 2009;283(1):101-107. View Source

Substituting 1,2-Dilinoleoyl-MGDG with Mixtures

Generic substitution of galactolipids is precluded by the strict dependence of bioactivity on fatty acyl chain composition. The anti-inflammatory potency of MGDG is largely abrogated by saturation of its fatty acid chains [1], and structure-activity relationship studies have established that increasing unsaturation on the fatty acid side chains enhances NO inhibitory potency [2]. Consequently, an MGDG variant containing two linoleic acid chains (C18:2, omega-6) cannot be functionally replaced by a variant containing two alpha-linolenic acid chains (C18:3, omega-3), nor by a saturated-chain analog such as the dipalmitoyl variant (C16:0). The specific number and position of double bonds within the acyl chains constitute non-interchangeable determinants of activity, directly impacting experimental reproducibility and mechanistic interpretation [3].

Target Standard 1,2-Dilinoleoyl-MGDG

Generic MGDG Extracts Acyl chain variability Mixed species alter enzyme substrate affinity and may shift lipidomics quantification baselines.

DGDG (digalactosyl) standards Larger headgroup promotes lamellar phases; cannot replicate the negative curvature stress of MGDG in thylakoid membrane models.

Dilinolenoyl (18:3) MGDG Extra unsaturation influences PPARγ interaction profile; may confound structure-activity relationship studies.

• [1] Bruno A et al. Selective in vivo anti-inflammatory action of the galactolipid monogalactosyldiacylglycerol. Eur J Pharmacol. 2005;524(1-3):159-168. View Source
• [2] Banskota AH et al. Monogalactosyldiacylglycerols, potent nitric oxide inhibitors from the marine microalga Tetraselmis chui. Nat Prod Res. 2013;27(12):1084-1090. View Source
• [3] Murakami C et al. Structure and activity relationship of monogalactosyl diacylglycerols. Cancer Lett. 2009;283(1):101-107. View Source

1,2-Dilinoleoyl-MGDG Comparative Guide

Membrane Curvature Propensity: MGDG vs. DGDG

Class-level structure-activity relationship (SAR) studies on MGDG variants demonstrate that increasing unsaturation on the fatty acid side chains enhances NO inhibitory potency [1]. The dilinoleoyl variant (C18:2) occupies an intermediate desaturation state between the less active mono-unsaturated/saturated variants and the maximally active dilinolenoyl variant (C18:3). This SAR trend provides a quantitative framework for predicting the relative anti-inflammatory efficacy of 1,2-O-Dilinoleoyl-3-O-Beta-D-Galactopyranosylracglycerol relative to other MGDG species. Note: The target compound itself lacks direct quantitative NO inhibition data; the following comparison data represent class-level inference derived from established SAR principles for MGDG variants.

Membrane curvature propensity

Class-level inference

MGDG promotes HII non-lamellar phases, DGDG stabilizes lamellar bilayers.

MGDG class DGDG class

Negative spontaneous curvature essential for thylakoid mimicry.

Qualitative phase preference; DGDG cannot substitute for curvature stress.

Evidence Dimension	Nitric oxide (NO) inhibitory potency
Target Compound Data	No direct quantitative data available; predicted intermediate potency based on C18:2 diacyl composition
Comparator Or Baseline	Dilinolenoyl MGDG (C18:3) → strongest NO inhibition; Mono-unsaturated/saturated MGDG variants → weakest NO inhibition [1]
Quantified Difference	SAR trend: increasing unsaturation enhances NO inhibitory potency [1]
Conditions	In vitro NO inhibition assay; exact IC50 values not reported for C18:2 variant

Why This Matters

Understanding the SAR relationship enables researchers to select the appropriate MGDG variant based on the desired balance between potency and metabolic stability; the dilinoleoyl variant may offer a distinct pharmacological profile intermediate between maximally active and minimally active MGDG species.

• [1] Banskota AH et al. Monogalactosyldiacylglycerols, potent nitric oxide inhibitors from the marine microalga Tetraselmis chui. Nat Prod Res. 2013;27(12):1084-1090. View Source

MGDG Synthase Substrate Specificity

In a comparative in vivo study using the croton-oil-induced ear edema model in mice, MGDG (isolated from thermophilic blue-green alga ETS-05) exhibited greater inhibition than the reference corticosteroid betamethasone 17,21-dipropionate. Furthermore, the inhibitory effect of MGDG was greater than that of DGDG (digalactosyldiacylglycerol) and SQDG (sulphoquinovosyldiacylglycerol) [1]. While this study did not employ the specific dilinoleoyl MGDG variant, it establishes the functional superiority of the monogalactosyl backbone over the digalactosyl counterpart within the same experimental system. The study also demonstrated that saturation of the fatty acyl chains largely abrogates anti-inflammatory activity, underscoring the essential role of double bond content [1].

MGDG synthase specificity

Cross-study comparable

Dilinoleoylglycerol is the high-affinity substrate; saturated or mono-unsaturated DAGs show lower affinity.

18:2 DAG 18:1/16:0 DAG

Enables accurate tracking of native biosynthetic pathway.

Enzyme preference derived from chloroplast envelope assays.

Evidence Dimension	In vivo anti-inflammatory efficacy (croton-oil-induced ear edema)
Target Compound Data	No direct data; predicted to exhibit anti-inflammatory activity contingent upon unsaturation status (C18:2 diacyl)
Comparator Or Baseline	MGDG (unspecified fatty acyl composition) > Betamethasone; MGDG > DGDG; MGDG > SQDG [1]
Quantified Difference	MGDG exhibited greater inhibition than betamethasone [1]; specific percentage inhibition values not abstracted
Conditions	Croton-oil-induced ear edema in mouse model; dose-dependent inhibition observed [1]

Why This Matters

For researchers selecting a galactolipid for in vivo anti-inflammatory studies, the monogalactosyl scaffold (MGDG) provides superior efficacy over the digalactosyl scaffold (DGDG), and the presence of unsaturated fatty acyl chains is a prerequisite for activity.

• [1] Bruno A et al. Selective in vivo anti-inflammatory action of the galactolipid monogalactosyldiacylglycerol. Eur J Pharmacol. 2005;524(1-3):159-168. View Source

Lipophilicity and Solubility Profile

Chemoenzymatic synthesis and antimicrobial evaluation of monogalactosyl diglycerides have established that antimicrobial activity is strictly related to acyl chain length, with the 1,2-disubstitution pattern and medium-chain octanoyl groups conferring maximum potency [1]. Long-chain variants such as the dilinoleoyl MGDG (C18:2) are expected to exhibit distinct activity profiles from medium-chain counterparts, with reduced antimicrobial potency but potentially enhanced membrane integration and different pharmacokinetic properties. The 1,2-disubstitution configuration common to the target compound is a structural feature associated with activity in the galactose series [1].

Lipophilicity & solubility

Cross-study comparable

LogP 12.63

vs. galactosylglycerol LogP ≈ -2.6

Extreme hydrophobicity dictates solvent handling and vesicle formation protocols.

Predicted values; DMSO/chloroform recommended for stock solutions.

Evidence Dimension	Antimicrobial activity
Target Compound Data	No direct quantitative data available
Comparator Or Baseline	MGDG with medium-chain octanoyl groups (C8:0) → maximum antimicrobial activity [1]
Quantified Difference	Not quantifiable for target compound; SAR indicates that long-chain variants (C18) differ significantly from medium-chain variants (C8) in antimicrobial potency [1]
Conditions	In vitro antimicrobial assays against Gram-positive and Gram-negative bacteria and fungi [1]

Why This Matters

Researchers should not assume that antimicrobial activity reported for medium-chain MGDG variants applies to long-chain variants such as 1,2-O-Dilinoleoyl-3-O-Beta-D-Galactopyranosylracglycerol; procurement decisions for antimicrobial screening must consider the intended acyl chain length-dependent activity profile.

• [1] Cateni F et al. Chemoenzymatic synthesis and antimicrobial activity evaluation of monogalactosyl diglycerides. Eur J Med Chem. 2007;42(4):441-448. View Source

Natural Origin from Magnolia denudata

From the stems of Chrysanthemum morifolium 'Baekma', two glycosyl glycerides were co-isolated and structurally characterized: (2S)-1-O-β-D-galactopyranosyl-2,3-dilinoleoylglycerol (the dilinoleoyl MGDG variant) and (2S)-1-O-β-D-galactopyranosyl-2,3-dipalmitoylglycerol (the dipalmitoyl MGDG variant) [1]. The co-occurrence of these two variants within the same plant source highlights that natural extracts contain heterogeneous mixtures of galactolipids with differing fatty acyl compositions. The dilinoleoyl variant contains two C18:2 chains (each with two double bonds), whereas the dipalmitoyl variant contains two fully saturated C16:0 chains [1].

Natural origin abundance

Cross-study comparable

Minor species in Magnolia flowers; dominant galactolipid in lettuce is dilinolenoyl-MGDG (>50%).

Magnolia (target) Lettuce (major lipid)

Unique chemotaxonomic marker for botanical authentication.

LC-MS data; commodity plant extracts cannot replace this specific standard.

Evidence Dimension	Fatty acyl chain composition and unsaturation
Target Compound Data	Two linoleic acid chains (C18:2, each with two double bonds); molecular formula C45H78O10 [1]
Comparator Or Baseline	Dipalmitoyl MGDG: two palmitic acid chains (C16:0, fully saturated); molecular formula differs
Quantified Difference	Target contains 4 double bonds total vs. 0 double bonds in saturated comparator
Conditions	Co-isolated from Chrysanthemum morifolium stems; structures confirmed by NMR, MS, IR, and GC-MS [1]

Why This Matters

This co-isolation demonstrates that researchers working with natural product extracts must be aware of the presence of both saturated and unsaturated MGDG variants, which are functionally non-equivalent; purified 1,2-O-Dilinoleoyl-3-O-Beta-D-Galactopyranosylracglycerol should be used when the specific effects of the unsaturated dilinoleoyl moiety are under investigation.

• [1] Baek NI et al. Glycosyl glycerides from the stems of 'Baekma' cultivar of Chrysanthemum morifolium. J Appl Biol Chem. 2018;61(2):131-134. View Source

PPARγ Ligand Structural Analogy

Dilinolenoyl galactosyl glycerol (DLGG), an MGDG variant containing two alpha-linolenic acid chains (C18:3), was identified as a potent PPARγ ligand with an IC50 of 1.64 μM, representing the first reported glycolipid ligand for PPARγ and the first non-covalent, slow-binding PPARγ ligand [1]. Given the established structure-activity relationship wherein fatty acyl unsaturation modulates biological activity, the dilinoleoyl variant (C18:2) may exhibit distinct PPARγ binding kinetics and affinity compared to the dilinolenoyl variant. PPARγ is a ligand-activated transcription factor that regulates glucose metabolism and inflammation [1]. Direct data for the dilinoleoyl variant are absent from the literature.

PPARγ structural analogy

Class-level inference

Dilinolenoyl analog (DLGG) binds PPARγ with Kd 3.70 nM; dilinoleoyl activity unconfirmed.

Probe for acyl chain unsaturation effects on receptor pharmacology.

Direct binding data for target compound not available; review ligand context.

Evidence Dimension	PPARγ binding affinity
Target Compound Data	No direct data available; activity inferred from structural homology to DLGG (C18:3 variant)
Comparator Or Baseline	DLGG (dilinolenoyl galactosyl glycerol, C18:3): IC50 = 1.64 μM (slow-binding PPARγ ligand) [1]
Quantified Difference	Not quantifiable for target compound
Conditions	Fluorescence polarization PPARγ binding assay; 45 min equilibration [1]

Why This Matters

For investigators exploring glycolipid PPARγ modulators, the dilinoleoyl variant offers a structurally distinct tool compound that may reveal the contribution of the omega-6 (C18:2) versus omega-3 (C18:3) fatty acyl composition to PPARγ binding kinetics and downstream transcriptional outcomes.

• [1] Martin H et al. A PPARγ ligand present in Actinidia fruit (Actinidia chrysantha) is identified as dilinolenoyl galactosyl glycerol. Biosci Rep. 2013;33(3):e00036. View Source

1,2-Dilinoleoyl-MGDG Applications

Biomimetic Membranes and Thylakoid Lipidomics

Employ 1,2-O-Dilinoleoyl-3-O-Beta-D-Galactopyranosylracglycerol as a defined intermediate-unsaturation MGDG standard (C18:2 diacyl) in SAR panels alongside saturated (C16:0 or C18:0) and tri-unsaturated (C18:3) MGDG variants. This application is supported by evidence that anti-inflammatory activity of MGDG is largely abrogated by fatty acyl chain saturation [1] and that increasing unsaturation enhances NO inhibitory potency [2]. The dilinoleoyl variant serves as a critical comparator for quantifying the contribution of the second double bond per acyl chain to anti-inflammatory efficacy.

Galactolipid Biosynthesis Enzymology

Utilize 1,2-O-Dilinoleoyl-3-O-Beta-D-Galactopyranosylracglycerol as a representative MGDG compound in head-to-head comparisons with DGDG variants to assess differential anti-inflammatory or membrane-modulating properties. Evidence from in vivo studies demonstrates that MGDG exhibits greater anti-inflammatory efficacy than DGDG in both croton-oil-induced ear edema and carrageenan-induced paw edema models [1]. The dilinoleoyl variant provides a specific, chemically defined MGDG entity for reproducible scaffold comparison studies.

Magnolia Phytochemistry and Botanical Authentication

Investigate 1,2-O-Dilinoleoyl-3-O-Beta-D-Galactopyranosylracglycerol as a candidate PPARγ ligand to determine whether the omega-6 (C18:2) fatty acyl composition alters binding kinetics, affinity, or downstream transcriptional activity relative to the structurally characterized omega-3 (C18:3) variant DLGG, which has been identified as a potent PPARγ ligand with an IC50 of 1.64 μM and slow-binding kinetics [1]. This application addresses the gap in understanding how acyl chain desaturation state modulates glycolipid-PPARγ interactions.

PPARγ Glycolipid SAR Studies

Employ purified 1,2-O-Dilinoleoyl-3-O-Beta-D-Galactopyranosylracglycerol as an analytical reference standard for the quantification and quality control of galactolipid-containing natural product extracts, particularly those derived from Magnolia denudata flowers [1] and Chrysanthemum morifolium stems [2]. The co-occurrence of saturated (dipalmitoyl) and unsaturated (dilinoleoyl) MGDG variants in the same plant source underscores the necessity of species-specific analytical standards for accurate compositional profiling and batch-to-batch consistency assessment.

Application

Selection Property

Validation Focus

Biomimetic membrane studies

Defined negative curvature & pure dilinoleoyl chains

Non-bilayer phase behavior in thylakoid lipid models

MGDG synthase enzymology

High-purity end-product standard matching native substrate

Reaction yield quantification and isoform differentiation

Magnolia phytochemistry authentication

Specific species marker (rare dilinoleoyl-MGDG)

LC-MS botanical extract QC and chemotaxonomic profiling

PPARγ glycolipid SAR studies

Dilinoleoyl vs. dilinolenoyl probe

Acyl chain unsaturation impact on receptor binding and transcriptional response

• [1] Bruno A et al. Selective in vivo anti-inflammatory action of the galactolipid monogalactosyldiacylglycerol. Eur J Pharmacol. 2005;524(1-3):159-168. View Source
• [2] Banskota AH et al. Monogalactosyldiacylglycerols, potent nitric oxide inhibitors from the marine microalga Tetraselmis chui. Nat Prod Res. 2013;27(12):1084-1090. View Source
• [3] Martin H et al. A PPARγ ligand present in Actinidia fruit (Actinidia chrysantha) is identified as dilinolenoyl galactosyl glycerol. Biosci Rep. 2013;33(3):e00036. View Source
• [4] Baek NI et al. Glycosyl glycerides from the stems of 'Baekma' cultivar of Chrysanthemum morifolium. J Appl Biol Chem. 2018;61(2):131-134. View Source